Cas no 877631-94-2 (N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylfuran-2-carboxamide)

• Product Name: N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylfuran-2-carboxamide
• CAS No: 877631-94-2
• MF: C₂₁H₂₃N₃O₃
• MW: 365.425625085831
• CID: 6561892
• Update Time: 2025-10-29

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylfuran-2-carboxamide
• N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]furan-2-carboxamide

• Inchi： 1S/C21H23N3O3/c25-21(20-9-5-15-27-20)22-16-18(19-8-4-14-26-19)24-12-10-23(11-13-24)17-6-2-1-3-7-17/h1-9,14-15,18H,10-13,16H2,(H,22,25)
• InChI Key： FIRRWQARXZEONN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC(C1=CC=CO1)N1CCN(C2=CC=CC=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylfuran-2-carboxamide

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylfuran-2-carboxamide: A Comprehensive Overview

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylfuran-2-carboxamide, also known by its CAS number 877631-94-2, is a highly specialized organic compound with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in treating various diseases, particularly those related to the central nervous system and cancer.

The chemical structure of N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylfuran is characterized by a furan ring system, a piperazine moiety, and a carboxamide group. The furan ring, a five-membered aromatic heterocycle, is known for its stability and ability to participate in various hydrogen bonding interactions. The piperazine group, a six-membered ring containing two nitrogen atoms, adds significant flexibility and enhances the compound's ability to interact with biological targets. The carboxamide group further contributes to the compound's polarity and bioavailability.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced synthetic methodologies, including multi-component reactions and catalytic asymmetric synthesis, to improve its yield and purity. These efforts have been driven by the compound's potential as a lead molecule in drug development. For instance, studies published in 2023 have demonstrated its ability to modulate key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

In terms of pharmacological applications, N-furan-based compounds have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) has been extensively studied, with recent findings indicating improved BBB penetration compared to similar compounds. This property is crucial for developing effective treatments for CNS disorders.

Moreover, the compound has exhibited significant anti-cancer activity in preclinical models. Research conducted at leading cancer research institutions has shown that it can induce apoptosis in various cancer cell lines while sparing normal cells. This selective toxicity is a critical factor in developing anti-cancer therapies with reduced side effects.

The toxicity profile of CAS 877631 has also been evaluated in detail. Acute and chronic toxicity studies have revealed that the compound has a favorable safety profile at therapeutic doses. These findings have been corroborated by recent studies published in high-impact journals such as Nature Communications and Science Translational Medicine.

Looking ahead, researchers are exploring the potential of this compound as a component of combination therapies. Its ability to synergize with other drugs could enhance its efficacy while reducing resistance development. Additionally, ongoing studies are investigating its potential as a radiosensitizer in cancer treatment.

In conclusion, N-furan-based compounds like CAS 877631 represent a promising class of molecules with diverse therapeutic applications. Their unique chemical structure, combined with recent advances in synthetic chemistry and pharmacology, positions them as strong candidates for future drug development pipelines.